Cas no 1807115-52-1 (3-Bromo-6-difluoromethoxy-2-fluoropyridine)

• Product Name: 3-Bromo-6-difluoromethoxy-2-fluoropyridine
• CAS No: 1807115-52-1
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• MDL: MFCD28738013
• CID: 4707998
• Update Time: 2025-05-19

3-Bromo-6-difluoromethoxy-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-difluoromethoxy-2-fluoropyridine

• MDL： MFCD28738013
• Inchi： 1S/C6H3BrF3NO/c7-3-1-2-4(11-5(3)8)12-6(9)10/h1-2,6H
• InChI Key： YLBDNDCXDIOOKT-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-6-difluoromethoxy-2-fluoropyridine

Introduction to 3-Bromo-6-difluoromethoxy-2-fluoropyridine (CAS No. 1807115-52-1)

3-Bromo-6-difluoromethoxy-2-fluoropyridine, identified by the CAS number 1807115-52-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms and a bromo substituent enhances its chemical reactivity, allowing for further functionalization and exploration of its pharmacological potential.

The structure of 3-Bromo-6-difluoromethoxy-2-fluoropyridine features a pyridine core substituted with a bromine atom at the 3-position, a difluoromethoxy group at the 6-position, and a fluorine atom at the 2-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, while the bromo group provides a handle for further chemical modifications.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in developing drugs with improved pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution can increase the lipophilicity and bioavailability of small molecule drugs, thereby enhancing their therapeutic efficacy. 3-Bromo-6-difluoromethoxy-2-fluoropyridine is no exception and has been explored in various research settings as a building block for more complex molecules.

One of the most compelling aspects of 3-Bromo-6-difluoromethoxy-2-fluoropyridine is its versatility in synthetic chemistry. The bromo substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct carbon-carbon and carbon-nitrogen bonds, respectively. Additionally, the electron-withdrawing nature of the fluorine atoms can be leveraged to direct subsequent reactions at specific positions on the pyridine ring.

Recent research has highlighted the potential of 3-Bromo-6-difluoromethoxy-2-fluoropyridine in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of this compound, researchers have been able to generate derivatives with enhanced selectivity and potency against specific kinases. For example, studies have shown that analogs of 3-Bromo-6-difluoromethoxy-2-fluoropyridine can inhibit tyrosine kinases by binding to their active sites and disrupting their catalytic activity.

The impact of fluorination on the pharmacological properties of 3-Bromo-6-difluoromethoxy-2-fluoropyridine has also been explored in the context of central nervous system (CNS) drugs. Fluoro-substituted compounds often exhibit improved blood-brain barrier penetration, which is crucial for treating neurological disorders. Preclinical studies have indicated that derivatives of this compound may have potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter receptors.

Another area where 3-Bromo-6-difluoromethoxy-2-fluoropyridine has shown promise is in antiviral drug development. The structural features of this compound make it an attractive candidate for designing inhibitors targeting viral proteases and polymerases. For instance, researchers have synthesized analogs that mimic natural substrates but inhibit viral replication by binding to key enzymatic sites. These findings underscore the importance of fluorinated pyridines as scaffolds for antiviral agents.

The synthesis of 3-Bromo-6-difluoromethoxy-2-fluoropyridine itself is an interesting challenge due to the need for precise functionalization at multiple positions on the pyridine ring. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, advances in synthetic methodology have made it possible to access this compound more efficiently, paving the way for larger-scale applications in drug discovery.

In conclusion, 3-Bromo-6-difluoromethoxy-2-fluoropyridine (CAS No. 1807115-52-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts worldwide.